Cas no 2154947-20-1 (Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate)
Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2154947-20-1
- EN300-7205197
- benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
- Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
-
- Inchi: 1S/C16H21NO3/c1-11-14-8-7-13(9-15(11)18)17(14)16(19)20-10-12-5-3-2-4-6-12/h2-6,11,13-15,18H,7-10H2,1H3
- InChI Key: KPJRFHBNMCMBOX-UHFFFAOYSA-N
- SMILES: OC1CC2CCC(C1C)N2C(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 275.15214353g/mol
- Monoisotopic Mass: 275.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 49.8Ų
Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7205197-0.05g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 0.05g |
$707.0 | 2025-03-12 | |
| Enamine | EN300-7205197-0.1g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 0.1g |
$741.0 | 2025-03-12 | |
| Enamine | EN300-7205197-0.25g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 0.25g |
$774.0 | 2025-03-12 | |
| Enamine | EN300-7205197-0.5g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 0.5g |
$809.0 | 2025-03-12 | |
| Enamine | EN300-7205197-1.0g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 1.0g |
$842.0 | 2025-03-12 | |
| Enamine | EN300-7205197-2.5g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 2.5g |
$1650.0 | 2025-03-12 | |
| Enamine | EN300-7205197-5.0g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 5.0g |
$2443.0 | 2025-03-12 | |
| Enamine | EN300-7205197-10.0g |
benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate |
2154947-20-1 | 95.0% | 10.0g |
$3622.0 | 2025-03-12 |
Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate
Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2154947-20-1): An Overview
Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2154947-20-1) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural complexity. The unique structure of benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate makes it an intriguing candidate for various therapeutic applications, particularly in the fields of neuroscience and oncology.
The chemical structure of benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate consists of a benzyl group attached to an azabicyclo[3.2.1]octane core, which is further substituted with a hydroxyl and a methyl group. The azabicyclo[3.2.1]octane scaffold is a privileged structure in medicinal chemistry, often found in bioactive molecules with potent pharmacological properties. The presence of the benzyl group and the hydroxyl substitution adds to the compound's structural diversity and potential for modulating biological targets.
Recent studies have highlighted the potential of benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate in modulating G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could make it a valuable tool for developing new treatments for neurological disorders, such as Parkinson's disease and Alzheimer's disease.
In addition to its potential in neuroscience, benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate has shown promise in oncology research. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by modulating specific signaling pathways involved in cell proliferation and apoptosis. The exact mechanisms by which this compound exerts its anti-cancer effects are still under investigation, but preliminary findings suggest that it may target key proteins involved in cell cycle regulation and DNA repair.
The synthesis of benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate has been reported using various synthetic routes, including transition metal-catalyzed reactions and multistep organic transformations. These synthetic methods have enabled researchers to produce this compound with high purity and yield, facilitating its use in both academic and industrial settings.
In terms of pharmacokinetics, benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate exhibits favorable properties such as good solubility and stability, which are essential for its effective delivery to target tissues. Preclinical studies have also shown that this compound has low toxicity profiles, making it a promising candidate for further development into clinical trials.
The future prospects for benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate are promising, with ongoing research aimed at elucidating its full range of biological activities and therapeutic potentials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No. 2154947-20-1) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an exciting area of study for scientists and researchers working towards the development of new therapeutic solutions.
2154947-20-1 (Benzyl 3-hydroxy-2-methyl-8-azabicyclo[3.2.1]octane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)